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12(S)-HETE-d8 12(S)-HETE-d8 12(S)-HETE-d8 contains eight deuterium atoms at the 5, 6, 8, 9, 11, 12, 14 and 15 positions. It is intended for use as an internal standard for the quantification of 12(S)-HETE by GC- or LC-mass spectrometry (MS). 12(S)-HETE is the predominant lipoxygenase product of mammalian platelets. It enhances tumor cell adhesion to endothelial cells, fibronectin, and the subendothelial matrix at 0.1 µM.
Brand Name: Vulcanchem
CAS No.: 84807-90-9
VCID: VC0163542
InChI: InChI=1S/C20H32O3/c1-2-3-4-5-10-13-16-19(21)17-14-11-8-6-7-9-12-15-18-20(22)23/h7-11,13-14,17,19,21H,2-6,12,15-16,18H2,1H3,(H,22,23)/b9-7-,11-8-,13-10-,17-14+/t19-/m0/s1/i7D,8D,9D,10D,11D,13D,17D,19D
SMILES: CCCCCC=CCC(C=CC=CCC=CCCCC(=O)O)O
Molecular Formula: C20H24D8O3
Molecular Weight: 328.5 g/mol

12(S)-HETE-d8

CAS No.: 84807-90-9

Reference Standards

VCID: VC0163542

Molecular Formula: C20H24D8O3

Molecular Weight: 328.5 g/mol

12(S)-HETE-d8 - 84807-90-9

CAS No. 84807-90-9
Product Name 12(S)-HETE-d8
Molecular Formula C20H24D8O3
Molecular Weight 328.5 g/mol
IUPAC Name (5Z,8Z,10E,12S,14Z)-5,6,8,9,11,12,14,15-octadeuterio-12-hydroxyicosa-5,8,10,14-tetraenoic acid
Standard InChI InChI=1S/C20H32O3/c1-2-3-4-5-10-13-16-19(21)17-14-11-8-6-7-9-12-15-18-20(22)23/h7-11,13-14,17,19,21H,2-6,12,15-16,18H2,1H3,(H,22,23)/b9-7-,11-8-,13-10-,17-14+/t19-/m0/s1/i7D,8D,9D,10D,11D,13D,17D,19D
Standard InChIKey ZNHVWPKMFKADKW-OPXGWVKSSA-N
Isomeric SMILES [2H]/C(=C(\[2H])/C[C@@]([2H])(/C(=C/C(=C(/[2H])\C/C(=C(/[2H])\CCCC(=O)O)/[2H])/[2H])/[2H])O)/CCCCC
SMILES CCCCCC=CCC(C=CC=CCC=CCCCC(=O)O)O
Canonical SMILES CCCCCC=CCC(C=CC=CCC=CCCCC(=O)O)O
Description 12(S)-HETE-d8 contains eight deuterium atoms at the 5, 6, 8, 9, 11, 12, 14 and 15 positions. It is intended for use as an internal standard for the quantification of 12(S)-HETE by GC- or LC-mass spectrometry (MS). 12(S)-HETE is the predominant lipoxygenase product of mammalian platelets. It enhances tumor cell adhesion to endothelial cells, fibronectin, and the subendothelial matrix at 0.1 µM.
Synonyms 12S-hydroxy-5Z,8Z,10E,14Z-eicosatetraenoic-5,6,8,9,11,12,14,15-d8 acid
Reference 1.Hamberg, M. and Samuelsson, B. Prostaglandin endoperoxides. Novel transformations of arachidonic acid in human platelets. Proceedings of the National Academy of Sciences of the United States of America 71, 3400-3404 (1974).
PubChem Compound 6914100
Last Modified Nov 11 2021
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